Cas no 2034493-59-7 (2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate)

• Product Name: 2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate
• CAS No: 2034493-59-7
• MF: C₁₃H₁₃F₃N₄O₂
• MW: 314.263132810593
• CID: 6279904
• PubChem ID: 119105618
• Update Time: 2025-11-06

2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate
• AKOS026704717
• 2,2,2-trifluoroethyl N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}carbamate
• 2034493-59-7
• 2,2,2-trifluoroethyl N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]carbamate
• 2,2,2-trifluoroethyl ((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)carbamate
• F6561-6639

• Inchi： 1S/C13H13F3N4O2/c1-20-7-10(6-19-20)11-9(3-2-4-17-11)5-18-12(21)22-8-13(14,15)16/h2-4,6-7H,5,8H2,1H3,(H,18,21)
• InChI Key： DXLDHCHHXDKDQH-UHFFFAOYSA-N
• SMILES： FC(COC(NCC1=CC=CN=C1C1C=NN(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 314.09906016g/mol
• Monoisotopic Mass: 314.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų

Additional information on 2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate

Introduction to 2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate (CAS No. 2034493-59-7)

2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate, identified by its CAS number 2034493-59-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2,2-trifluoroethyl N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}carbamate incorporates several key pharmacophoric elements that contribute to its potential biological activity. The presence of a trifluoroethyl group and a carbamate moiety enhances its solubility and metabolic stability, while the 1-methyl-1H-pyrazol-4-yl and pyridin-3-yl substituents introduce hydrogen bonding capabilities and interact with biological targets in a highly specific manner. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in CAS No. 2034493-59-7 align well with these efforts, as they provide a foundation for creating molecules that can interact with enzymes and receptors with high affinity and selectivity. For instance, the pyridine ring is a common pharmacophore in kinase inhibitors, while the pyrazole moiety has been extensively studied for its anti-inflammatory properties.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further optimization. The combination of the trifluoroethyl group, which can improve lipophilicity and bioavailability, and the carbamate functional group, which offers metabolic stability, creates a balanced profile that is conducive to drug-like properties. Additionally, the presence of the 1-methyl-1H-pyrazol-4-yl substituent suggests that it may have interactions with biological targets such as protein kinases or transcription factors, which are often implicated in disease pathogenesis.

Recent studies have demonstrated that compounds containing pyridine and pyrazole moieties exhibit promising activity in preclinical models of various diseases. For example, derivatives of pyridine have been shown to inhibit the activity of tyrosine kinases, which are overexpressed in many cancers. Similarly, pyrazole-based compounds have demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function. The compound under discussion may leverage these properties to develop into a novel therapeutic intervention.

The synthesis of CAS No. 2034493-59-7 presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to efficiently assemble the required functional groups into a single molecular framework. This level of synthetic control is crucial for optimizing the compound's biological activity while maintaining favorable pharmacokinetic properties.

In addition to its structural complexity, this compound offers opportunities for exploring structure-function relationships through computational modeling and experimental validation. Molecular docking studies can be employed to predict how the molecule interacts with potential biological targets at an atomic level. These predictions can then be tested through biochemical assays or cellular experiments to confirm the predicted binding modes and assess their functional consequences.

The development of new drugs is often hampered by issues related to drug resistance or off-target effects. However, the unique structural features of CAS No. 2034493-59-7 may mitigate these concerns by providing multiple points of interaction with biological targets or by enhancing selectivity through steric hindrance. For instance, the bulky trifluoroethyl group may prevent unwanted interactions with non-target proteins, while the carbamate moiety can be tailored to optimize binding affinity through hydrogen bonding interactions.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or improved pharmacokinetic profiles. By systematically modifying key structural elements such as the substitution pattern on the pyridine ring or the length of the carbon chain connecting different functional groups, chemists can generate libraries of derivatives for high-throughput screening. This approach will allow researchers to identify compounds that combine favorable biological activity with optimal drug-like properties.

The potential applications of CAS No. 2034493-59-7 extend beyond oncology and inflammation research; it may also find utility in treating neurological disorders or infectious diseases where modulation of protein-protein interactions is key. The ability to fine-tune its chemical structure makes it a versatile tool for medicinal chemists seeking to develop innovative therapeutics against a wide range of diseases.

In conclusion,CAS No 2034493 59 7 represents an exciting opportunity for further exploration in pharmaceutical chemistry Its unique structural features offer multiple advantages including improved solubility metabolic stability and potential interactions with biological targets relevant to various diseases Future studies will likely focus on optimizing its pharmacological profile through rational design or high-throughput screening approaches making it a valuable asset in ongoing efforts to develop new treatments